acetic acid;N-[2-(dimethylamino)ethyl]octadecanamide

• CAS No.: 105988-68-9
• Molecular Formula: C24H50N2O3
• Molecular Weight: 414.7 g/mol
• IUPAC Name: acetic acid;N-[2-(dimethylamino)ethyl]octadecanamide
• InChI: InChI=1S/C22H46N2O.C2H4O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22(25)23-20-21-24(2)3;1-2(3)4/h4-21H2,1-3H3,(H,23,25);1H3,(H,3,4)
• InChI Key: RHQCNAZJTJHHKA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)NCCN(C)C.CC(=O)O

Description

Acetic acid;N-[2-(dimethylamino)ethyl]octadecanamide is a compound that combines the properties of acetic acid and an amide derivative. This compound is known for its unique chemical structure, which includes a long octadecanamide chain and a dimethylaminoethyl group. It is used in various scientific and industrial applications due to its distinctive properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of acetic acid;N-[2-(dimethylamino)ethyl]octadecanamide typically involves the reaction of acetic acid with N-[2-(dimethylamino)ethyl]octadecanamide. The reaction conditions often include the use of a catalyst and specific temperature and pressure settings to ensure the desired product is obtained. The process may involve multiple steps, including the formation of intermediate compounds that are subsequently converted into the final product.

Industrial Production Methods

In industrial settings, the production of this compound is carried out using large-scale reactors and advanced purification techniques. The process is optimized to maximize yield and minimize impurities. Industrial production methods may also involve continuous monitoring and control of reaction parameters to ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions

Acetic acid;N-[2-(dimethylamino)ethyl]octadecanamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products, depending on the oxidizing agent used.

Reduction: Reduction reactions can convert the compound into simpler amides or other derivatives.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice are crucial for achieving the desired outcomes.

Major Products Formed

The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce simpler amides.

Scientific Research Applications

Acetic acid;N-[2-(dimethylamino)ethyl]octadecanamide has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential effects on biological systems and its interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals, surfactants, and other industrial products.

Mechanism of Action

The mechanism of action of acetic acid;N-[2-(dimethylamino)ethyl]octadecanamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• Acetic acid;N-[2-(dimethylamino)ethyl]hexadecanamide
• Acetic acid;N-[2-(dimethylamino)ethyl]dodecanamide
• Acetic acid;N-[2-(dimethylamino)ethyl]tetradecanamide

Uniqueness

Acetic acid;N-[2-(dimethylamino)ethyl]octadecanamide is unique due to its long octadecanamide chain, which imparts specific physical and chemical properties